4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide

• IUPAC Name: 4-(3,4-dichlorophenyl)-2-(2-propylpyridin-4-yl)-1,3-thiazole;hydrobromide
• InChI: InChI=1S/C17H14Cl2N2S.BrH/c1-2-3-13-8-12(6-7-20-13)17-21-16(10-22-17)11-4-5-14(18)15(19)9-11;/h4-10H,2-3H2,1H3;1H
• InChI Key: DHAYEUDWDWXFQS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl.Br
• Molecular Formula: C17H15BrCl2N2S
• Molecular Weight: 430.2 g/mol

Description

4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide is a chemical compound that is commonly referred to as Tropisetron. Tropisetron is a selective 5-HT3 receptor antagonist that is used in scientific research applications. This compound has been found to have potential therapeutic uses in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

Tropisetron works by selectively blocking the 5-HT3 receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and cognition. By blocking this receptor, Tropisetron can modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
Tropisetron has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine. Tropisetron has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using Tropisetron in lab experiments is its selectivity for the 5-HT3 receptor. This allows researchers to specifically target this receptor and study its effects on various neurotransmitters and physiological processes. However, one limitation of using Tropisetron is its potential for off-target effects. Tropisetron has been found to bind to other receptors, such as the alpha-7 nicotinic acetylcholine receptor, which could confound experimental results.

Future Directions

There are a number of future directions for the study of Tropisetron. One area of research is the development of more selective 5-HT3 receptor antagonists. This could help to reduce the potential for off-target effects and increase the specificity of these compounds. Another area of research is the development of Tropisetron-based therapeutics for the treatment of various neurological and psychiatric disorders. Finally, there is a need for further research into the biochemical and physiological effects of Tropisetron, particularly in relation to its effects on neurotransmitter systems and neuroplasticity.

Synthesis Methods

The synthesis method of Tropisetron involves the reaction of 2-propylpyridine with 3,4-dichlorophenyl isothiocyanate to form the intermediate 4-(3,4-dichlorophenyl)-2-propylthiocarbamoylpyridine. This intermediate is then reacted with potassium thiocyanate to form the final product, 4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide.

Scientific Research Applications

Tropisetron has been extensively studied for its potential therapeutic uses in the treatment of various neurological and psychiatric disorders. It has been found to have anti-anxiety, anti-depressant, and anti-psychotic properties. Tropisetron has also been studied for its potential use in the treatment of substance abuse disorders, such as alcohol and cocaine addiction.